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Compound of Interest

Compound Name: 5-Methylhexanoic acid

Cat. No.: B1205312

For researchers, scientists, and professionals in drug development, precise chemical
identification is paramount. This guide provides a focused overview of the nomenclature of 5-
Methylhexanoic acid, a medium-chain fatty acid.[1][2][3][4]

IUPAC Name

The systematic name for this compound, as determined by the International Union of Pure and
Applied Chemistry (IUPAC), is 5-methylhexanoic acid.[1][2][5][6]

Synonyms and Identifiers

5-Methylhexanoic acid is also known by several other names in literature and commercial
sources. Understanding these synonyms is crucial for comprehensive literature searches and
material sourcing.
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Synonym Source

Isoheptanoic acid PubChem, Benchchem, ChemicalBook
Isoenanthic acid PubChem, Benchchem
5-Methylcaproic acid PubChem, Benchchem

Isoamylacetic acid PubChem

Hexanoic acid, 5-methyl- PubChem, NIST WebBook
5-Methylhexylic acid PubChem

A variety of identifiers are used to catalog this chemical compound across different databases:

CAS Number: 628-46-6[1][5][6][7]

PubChem CID: 12344][1]

ChEBI ID: CHEBI:179997[1]

Molecular Formula: C7H1402[1][3][5][6][7]

Logical Relationship of Nomenclature

The IUPAC name "5-methylhexanoic acid" is derived from its chemical structure. The
following diagram illustrates the logical breakdown of the name based on IUPAC nomenclature
rules.
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Chemical Structure
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Fig. 1: IUPAC Naming Convention for 5-Methylhexanoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 5-Methylhexanoic Acid:
Nomenclature and Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205312#5-methylhexanoic-acid-synonyms-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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